Arsenic trifluoride

Specification

• CAS No.: 7784-35-2
• Molecular Formula: AsF3
• Molecular Weight: 131.9168 g/mol
• IUPAC Name: trifluoroarsane
• Standard InChI: InChI=1S/AsF3/c2-1(3)4
• Standard InChI Key: JCMGUODNZMETBM-UHFFFAOYSA-N
• SMILES: F[As](F)F
• Canonical SMILES: F[As](F)F
• Boiling Point: 57.8 °C
• Colorform: OILY LIQUID; Mobile liquid; Colorless
• Melting Point: -5.9 °C

Introduction

Fundamental Properties and Identification

Basic Information and Classification

Arsenic trifluoride is a chemical compound with the molecular formula AsF₃, consisting of one arsenic atom bonded to three fluorine atoms. It is classified as an inorganic fluoride and belongs to the broader category of arsenic halides. The compound is registered under CAS number 7784-35-2 and has a molecular weight of 131.92 g/mol. The percentage composition by element is approximately 56.79% arsenic and 43.20% fluorine.

Nomenclature and Synonyms

The compound is primarily known as arsenic trifluoride, but several synonyms exist in scientific literature including trifluoroarsine, arsenous fluoride, and arsenic fluoride. These alternative names reflect different naming conventions or historical terminology used to describe this compound in various contexts. The IUPAC (International Union of Pure and Applied Chemistry) name consistently remains arsenic trifluoride, which most accurately describes its chemical composition.

Physical Properties

Physical State and Appearance

At standard temperature and pressure, arsenic trifluoride exists as a colorless, very mobile liquid that fumes when exposed to air. This fuming characteristic results from its reaction with atmospheric moisture. The compound is described as an oily liquid with distinctive physical behavior including its ability to etch glass surfaces.

Physical Constants

Table 1: Physical Constants of Arsenic Trifluoride

Property	Value
Melting point	-8.5°C (also reported as -5.95°C)
Boiling point	63°C at 752 mm Hg (also reported as 57.8°C)
Density	2.666 g/cm³ at 0°C (also reported as 2.73 at 15°C)
Vapor pressure	100 torr at 13.2°C
Physical state at 25°C	Liquid
Appearance	Colorless

These varying reported values for physical constants likely reflect measurements taken under slightly different experimental conditions or methodological approaches in the source literature. The compound solidifies at approximately -8.5°C and has a relatively low boiling point compared to many inorganic compounds, suggesting significant volatility.

Solubility Profile

Arsenic trifluoride exhibits an interesting solubility profile characterized by selective solubility in organic solvents and reactivity with water. It reacts readily with water through hydrolysis rather than dissolving in the conventional sense. The compound demonstrates good solubility in various organic solvents including ethanol, ethyl ether, benzene, and ammonia solution. This selective solubility profile influences its handling requirements and potential applications in synthetic chemistry.

Chemical Properties and Reactivity

General Reactivity

Arsenic trifluoride is characterized by high chemical reactivity. It readily undergoes hydrolysis when exposed to water, breaking down into various arsenic and fluorine-containing compounds. This hydrolytic instability necessitates special handling procedures for the compound. The liquid fumes in air due to reaction with atmospheric moisture, indicating its sensitivity to humidity.

Specific Reactions

One of the most notable reactions of arsenic trifluoride is its ability to etch glass, which results from the reaction of the fluoride component with the silica in glass surfaces. This property necessitates specialized containment materials for handling and storage. The compound exhibits a strong reaction with phosphorus trioxide (P₂O₃), which should be noted as a significant chemical incompatibility.

When heated to decomposition, arsenic trifluoride produces highly toxic fumes containing arsenic and fluoride species, presenting serious health hazards. This thermal instability must be considered in any application involving elevated temperatures.

Preparation Methods

Traditional Synthesis Routes

Several established methods exist for the preparation of arsenic trifluoride. One common approach involves the reaction of arsenic trioxide with fluorosulfonic acid, producing arsenic trifluoride as the primary product. Alternatively, arsenic trifluoride can be synthesized by treating arsenic trioxide with a mixture of sulfuric acid and calcium fluoride.

Historical preparation methods documented in scientific literature include those developed by Russell et al. (1941), Woolf and Greenwood (1950), and Hoffman (1953), establishing the foundation for modern synthesis approaches.

Reactor Design Considerations

Due to the highly reactive nature of arsenic trifluoride, specialized reactor designs are required for its production. The compound will react with or "etch" various materials, potentially producing undesirable reaction products that would necessitate removal from the product stream. Consequently, preferred reactor lining materials include graphite or nickel, which demonstrate resistance to chemical attack by arsenic trifluoride.

Applications and Uses